N-({1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide

• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol
• IUPAC Name: N-[[1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C24H25N3O3/c1-17-8-6-11-21(18(17)2)30-15-13-27-20-10-5-4-9-19(20)25-23(27)16-26(3)24(28)22-12-7-14-29-22/h4-12,14H,13,15-16H2,1-3H3
• InChI Key: SWOGOQRHMMFOLF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C4=CC=CO4)C

Description

N-({1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide, commonly known as DMF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMF is a synthetic compound that belongs to the class of furan derivatives. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential benefits in laboratory experiments.

Mechanism of Action

DMF's mechanism of action is not fully understood, but it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. The Nrf2 pathway regulates the expression of antioxidant and detoxification genes, which can protect cells from oxidative stress and inflammation. DMF has also been shown to inhibit the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
DMF has been shown to exhibit several biochemical and physiological effects. It has been shown to increase the levels of glutathione, an antioxidant that protects cells from oxidative stress. DMF has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, DMF has been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

DMF has several advantages for laboratory experiments. It is a stable compound that can be synthesized in large quantities with high purity. DMF has been extensively studied, and its mechanism of action and biochemical effects are well-understood. However, DMF has some limitations for laboratory experiments. It has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in cell culture experiments. In addition, DMF has a short half-life in vivo, which can limit its effectiveness in animal studies.

Future Directions

There are several future directions for the study of DMF. One potential direction is the investigation of DMF's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. DMF has been shown to exhibit neuroprotective effects, and its ability to activate the Nrf2 pathway may make it a promising therapeutic candidate for these diseases. Another potential direction is the investigation of DMF's potential use in cancer therapy. DMF has been shown to inhibit the growth of cancer cells in vitro, and its ability to regulate the expression of antioxidant and detoxification genes may make it a promising therapeutic candidate for cancer treatment.

Synthesis Methods

The synthesis of DMF involves the reaction of 2-(2,3-dimethylphenoxy)ethylamine with 1-(chloromethyl)-2-(methylthio)benzimidazole in the presence of a base. The reaction results in the formation of DMF, which is then purified using column chromatography. The synthesis method of DMF is well-established, and it can be synthesized in large quantities with high purity.

Scientific Research Applications

DMF has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, immunomodulatory, and neuroprotective effects. DMF has been investigated for its potential use in the treatment of multiple sclerosis, psoriasis, and inflammatory bowel disease.